2-Chlorooctane
Overview
Description
2-Chlorooctane is an organic compound with the molecular formula C8H17Cl . It has an average mass of 148.674 Da and a monoisotopic mass of 148.101883 Da . It is also known by other names such as Octane, 2-chloro-, (2S)- .
Molecular Structure Analysis
The molecular structure of 2-Chlorooctane consists of a chain of eight carbon atoms, with one of the hydrogen atoms on the second carbon atom replaced by a chlorine atom . The IUPAC Standard InChI is InChI=1S/C8H17Cl/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3 .Physical And Chemical Properties Analysis
2-Chlorooctane has a molecular weight of 148.674 . It is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and density were not found in the search results.Scientific Research Applications
Vibrational Analysis in Organic Compounds
2-Chlorooctane, similar to 1-chlorooctane, has been studied for its vibrational properties. In a study by Singh et al. (2010), Fourier transform infrared and Raman spectra of 1-chlorooctane, a molecule similar to 2-chlorooctane, were recorded and analyzed. This kind of analysis is crucial in understanding the molecular structure and behavior of organic compounds like 2-chlorooctane in different states, such as liquid phase (Singh, Jaggi, & Singh, 2010).
Role in Synthesis and Properties of Nanomaterials
The synthesis and properties of nanomaterials, like polymer-wrapped single-walled carbon nanotubes, involve compounds like 1-chlorooctane. A study by Star et al. (2001) mentioned the use of 1-chlorooctane in the preparation of such materials. This illustrates the role of chlorooctanes in advanced material science (Star et al., 2001).
Use in Catalysis and Chemical Reactions
Chlorooctane derivatives are used in various catalytic and chemical reactions. For instance, Cámpora et al. (2001) discussed the synthesis and reactions of cyclometalated palladium-alkyl complexes, which are important in organic synthesis and catalysis (Cámpora et al., 2001).
Environmental and Industrial Applications
In environmental and industrial contexts, compounds like 1-chlorooctane are used in processes such as dechlorination of model oil. Niu et al. (2021) researched the adsorptive dechlorination of model oil using various porous oxides, indicating the potential of chlorooctane compounds in environmental remediation (Niu et al., 2021).
Photocatalytic Degradation
Lin et al. (2018) explored the photocatalytic degradation of chlorophenols using titanium dioxide doped with copper. This study demonstrates the potential application of chlorooctane compounds in enhancing photocatalytic processes (Lin et al., 2018).
Safety And Hazards
2-Chlorooctane may cause an allergic skin reaction (H317) and is very toxic to aquatic life with long-lasting effects (H410) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not allowing contaminated work clothing out of the workplace, and wearing protective gloves .
properties
IUPAC Name |
2-chlorooctane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17Cl/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKDCIIMOALDWHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70870732 |
Source
|
| Record name | Octane, 2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70870732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [Acros Organics MSDS] |
Source
|
| Record name | Octane, 2-chloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Chlorooctane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16235 | |
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Vapor Pressure |
1.37 [mmHg] |
Source
|
| Record name | 2-Chlorooctane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16235 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Chlorooctane | |
CAS RN |
628-61-5 |
Source
|
| Record name | 2-Chlorooctane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=628-61-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2-Chlorooctane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000628615 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-CHLOROOCTANE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5407 | |
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| Record name | Octane, 2-chloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Octane, 2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70870732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chlorooctane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.043 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2-CHLOROOCTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0H8W4Y2ETW | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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